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Compound of Interest

Compound Name: YYA-021

Cat. No.: B1683535

For Researchers, Scientists, and Drug Development Professionals

Introduction

YYA-021 is a small-molecule CD4 mimic that potently inhibits the entry of Human
Immunodeficiency Virus (HIV) into host cells.[1][2] It functions by competitively binding to the
viral envelope glycoprotein gp120, thereby preventing its interaction with the CD4 receptor on
the surface of T-cells.[1][3][4] This action blocks the initial stage of the viral lifecycle and
subsequent infection. Accurate and consistent preparation of YYA-021 stock solutions is critical
for reliable experimental outcomes in virological and immunological research. Dimethyl
sulfoxide (DMSOQ) is a common solvent for dissolving small molecules like YYA-021 for in vitro
studies. This document provides a detailed protocol for the preparation, storage, and handling
of YYA-021 stock solutions using DMSO.

Quantitative Data Summary

For ease of use in calculations and experimental design, the key quantitative properties of
YYA-021 are summarized in the table below.
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Property Value Reference
Molecular Weight 317.43 g/mol [1103114]
Chemical Formula C18H27N302 [1][3]
Solubility in DMSO =10 mM [5]
Recommended Long-term

-20°C [3]
Storage
Purity >98% (lot-dependent) [3]

Experimental Protocol: Preparing a 10 mM YYA-021
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of YYA-021 in DMSO. This
concentration is a common starting point for serial dilutions in various cell-based assays.

Materials:

YYA-021 powder

¢ Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
o Sterile, amber or opaque microcentrifuge tubes

o Calibrated analytical balance

» Calibrated micropipettes and sterile, filtered pipette tips

o Vortex mixer

e Optional: Sonicator

Procedure:

e Pre-weighing Preparations: Before opening the vial of YYA-021, centrifuge it briefly to ensure
all the powder is at the bottom. This is especially important for small quantities.
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e Weighing YYA-021:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out the desired amount of YYA-021 powder into the tube. For example, to
prepare 1 ml of a 10 mM stock solution, weigh out 3.174 mg of YYA-021.

o Calculation:

Molarity (M) = Moles (mol) / Volume (L)

Moles (mol) = Mass (g) / Molecular Weight ( g/mol )

Mass (g) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L * 0.001 L * 317.43 g/mol * 1000 mg/g = 3.174 mg

e Adding DMSO:

o Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the
YYA-021 powder. For the example above, add 1 ml of DMSO.

o Itis crucial to use anhydrous DMSO as moisture can affect the solubility and stability of
the compound.

 Dissolution:
o Tightly cap the tube and vortex thoroughly for at least 1-2 minutes to facilitate dissolution.

o Visually inspect the solution to ensure that all the powder has dissolved and the solution is
clear.

o If the compound does not fully dissolve, brief sonication in a water bath may be applied.
» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes in sterile, amber or opaque microcentrifuge
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tubes.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o For long-term storage, place the aliquots at -20°C. Under these conditions, the stock
solution should be stable for several months to years.[3]

Mechanism of Action: Inhibition of HIV Entry
Signaling

YYA-021 exerts its antiviral activity by interrupting the initial signaling cascade triggered by the
binding of the HIV envelope protein gp120 to the CD4 receptor on T-cells. This interaction is a
critical first step for viral entry and subsequent infection. The binding of gp120 to CD4 recruits
and activates the Src family kinase, Lck, which is associated with the cytoplasmic tail of CDA4.
Activated Lck then phosphorylates and activates ZAP-70 (Zeta-chain-associated protein kinase
70). ZAP-70, in turn, phosphorylates downstream adaptor proteins such as LAT (Linker for
Activation of T-cells), initiating a signaling cascade that ultimately facilitates viral entry. By
mimicking CD4 and binding to gp120, YYA-021 prevents this entire signaling process from
being initiated.

Caption: YYA-021 inhibits HIV entry by blocking gp120-CD4 binding.

Experimental Workflow for Preparing YYA-021 Stock
Solution

The following diagram outlines the logical flow of the protocol for preparing a YYA-021 stock
solution.
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Caption: Workflow for preparing YYA-021 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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